Cas no 1158758-85-0 (Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate
• CAS No: 1158758-85-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD12408560
• CID: 2093747
• PubChem ID: 57415859
• Update Time: 2025-08-04

Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate
• 1-Boc-3-(aminomethyl)-3-methylazetidine
• tert-butyl 3-methylazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(aminomethyl)-3-methyl-, 1,1-dimethylethyl ester
• PB20745
• AB0074800
• X3718
• DTXSID70725551
• SY098644
• TERT-BUTYL3-(AMINOMETHYL)-3-METHYLAZETIDINE-1-CARBOXYLATE
• AKOS025146840
• MFCD12408560
• SCHEMBL21906695
• CS-0035995
• EN300-154333
• AS-36280
• 1158758-85-0
• Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate

• MDL： MFCD12408560
• Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-6-10(4,5-11)7-12/h5-7,11H2,1-4H3
• InChI Key： NUSZXESXGDKVCH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(CN)C1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.041±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.1±13.0 ºC (760 Torr),
• Flash Point: 114.7±19.8 ºC,
• Solubility: Slightly soluble (14 g/l) (25 º C),

Additional information on Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate

Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate (CAS No. 1158758-85-0): A Comprehensive Overview

Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate, identified by its CAS number 1158758-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class of heterocyclic molecules, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of both an amine group and a carboxylate functionality makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>tert-butyl substituent at the 1-position of the azetidine ring introduces steric hindrance, which can influence the reactivity and conformational preferences of the molecule. This steric effect is particularly valuable in medicinal chemistry, where precise control over molecular interactions is often required to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the< strong>3-(aminomethyl) moiety provides a nucleophilic site for further functionalization, enabling the construction of more intricate scaffolds through reactions such as condensation, alkylation, or coupling with other heterocycles.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. The unique structural features of azetidine rings can lead to compounds with novel biological activities. For instance, modifications at the 3-position, such as the introduction of an amine group, can enhance binding affinity to biological targets. This has led to several studies exploring the use of< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate as a building block for small-molecule drugs.

One notable area of research involves the use of azetidine derivatives as protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation, infection, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers aim to develop treatments for these conditions. The< strong>tert-butyl group in< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate can help stabilize the transition state during catalysis, while the< strong>3-(aminomethyl) group provides a handle for covalent bonding or coordination with the active site residues of the protease. Such features make this compound a promising candidate for further derivatization and optimization.

The carboxylate functionality at the 1-position also offers opportunities for salt formation and solubility modulation. Salts can improve pharmacokinetic properties by enhancing solubility and stability, making them valuable in formulation development. Additionally, carboxylate salts are often more stable under storage conditions compared to free bases, which is particularly important for long-term stability and shelf-life considerations.

In terms of synthetic applications, Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate serves as a versatile intermediate in multi-step synthetic routes. The combination of an amine and a carboxylate group allows for diverse reaction pathways, including peptide coupling reactions, amide bond formation, and cyclization reactions. These reactions are fundamental in constructing complex organic molecules and have been widely used in both academic research and industrial drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Azetidine derivatives are no exception and have been explored for their potential therapeutic effects across a range of diseases. For example, studies have shown that certain azetidine-based compounds exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. The structural flexibility offered by< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate allows researchers to fine-tune these properties through strategic modifications.

The use of computational methods has also played a significant role in understanding the behavior of< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing derivatives with improved potency and selectivity. Additionally, computational studies can help identify potential issues such as off-target effects or metabolic degradation pathways, allowing for early-stage optimization.

In conclusion,< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate (CAS No. 1158758-85-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for azetidine derivatives,< strong>Tert-butyl 3-(aminomethyl)-3-methylazetidine-1-carboxylate is likely to remain at the forefront of drug discovery efforts.